7-ethoxy-3-(4-fluorophenoxy)-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 7-ethoxy-3-(4-fluorophenoxy)-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C18H12F4O4/c1-2-24-12-7-8-13-14(9-12)26-17(18(20,21)22)16(15(13)23)25-11-5-3-10(19)4-6-11/h3-9H,2H2,1H3
• InChI Key: SWSLZGPSWCXVCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=C(O2)C(F)(F)F)OC3=CC=C(C=C3)F
• Molecular Formula: C18H12F4O4
• Molecular Weight: 368.3 g/mol

Description

7-ethoxy-3-(4-fluorophenoxy)-2-(trifluoromethyl)-4H-chromen-4-one, commonly known as EFPOTC, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. EFPOTC belongs to the class of chromenone derivatives and is known for its anti-inflammatory, anti-cancer, and anti-oxidant properties.

Scientific Research Applications

EFPOTC has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. EFPOTC has also shown promising anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, EFPOTC has been found to exhibit anti-oxidant properties by scavenging free radicals and reducing oxidative stress.

Mechanism of Action

The mechanism of action of EFPOTC is not fully understood. However, studies have suggested that it exerts its anti-inflammatory and anti-cancer effects by inhibiting the NF-κB signaling pathway. EFPOTC has also been found to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
EFPOTC has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell proliferation, induce apoptosis, and scavenge free radicals. EFPOTC has also been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the advantages of using EFPOTC in lab experiments is its low toxicity. It has been found to be well-tolerated in animal studies. Additionally, EFPOTC is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using EFPOTC in lab experiments is its limited solubility in water, which can make it challenging to administer in certain experiments.

Future Directions

There are several future directions for the research of EFPOTC. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, further studies are needed to determine the efficacy of EFPOTC as an anti-cancer agent in vivo. Another area of research is the development of EFPOTC derivatives with improved solubility and bioavailability.
In conclusion, EFPOTC is a synthetic compound that exhibits anti-inflammatory, anti-cancer, and anti-oxidant properties. Its potential therapeutic applications have made it a subject of interest in scientific research. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of EFPOTC have been discussed in this paper.